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Compound Name:
5-(chloromethyl)-2,4-

dimethylthiazole

CAS No.: 98134-35-1

Cat. No.: B1368857

Get Quote

Executive Summary
5-(Chloromethyl)-2,4-dimethylthiazole is a highly reactive alkylating intermediate used in the

synthesis of antiretroviral protease inhibitors (e.g., Ritonavir analogs) and agrochemicals (e.g.,

Thiamethoxam analogs).[1][2] Due to the potent electrophilicity of the chloromethyl group, the

free base is inherently unstable and prone to rapid polymerization or hydrolysis. Consequently,

it is almost exclusively isolated, stored, and characterized as its hydrochloride salt.

This guide addresses the critical melting point data, synthetic pathways, and stability protocols

required for high-integrity research applications.

Part 1: Physicochemical Profile & Melting Point
Analysis[1][2][3]
The Melting Point Divergence
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Researchers often encounter conflicting data regarding the melting point (MP) of this

intermediate. This confusion stems from the physical state differences between the free base

and the salt, as well as confusion with the 2-isopropyl analog (Ritonavir intermediate).[1]

Form CAS Number Physical State
Melting Point /
Boiling Point

Stability
Profile

Free Base 7369-69-9
Colorless to

yellow oil

BP: ~90–95°C

(at 2 mmHg)*

Low: Prone to

dimerization and

hydrolysis.[1][2]

HCl Salt 3584-51-4
Hygroscopic

crystalline solid

MP:142–144°C

(dec.)

High: Stable if

stored

desiccated at

-20°C.

*> Note: The free base boiling point is estimated based on the 2-isopropyl analog.[1][2]

Distillation is not recommended due to thermal decomposition risks.[1]

Interpretation of Melting Point Data
The melting point of the hydrochloride salt is a critical purity indicator.

Sharp MP (142–144°C): Indicates high purity (>98%) and successful removal of hydration

water.

Depressed MP (<135°C) or Broad Range: Indicates the presence of:

Hydrolysis Product: 5-(Hydroxymethyl)-2,4-dimethylthiazole (formed by moisture contact).

[1][2]

Dimerization Salts: Quaternary ammonium salts formed by the reaction of the free base

with the chloromethyl group of another molecule.

Part 2: Synthesis & Degradation Mechanism[1][2]
The synthesis typically proceeds via the chlorination of 5-(hydroxymethyl)-2,4-dimethylthiazole

using thionyl chloride (
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).[1][2] Understanding the mechanism is vital for controlling impurities that affect the melting
point.

Reaction Pathway & Impurity Logic
The chloromethyl group is a "soft" electrophile. In the presence of moisture or heat, it reverts to

the alcohol or reacts with the thiazole nitrogen of a neighboring molecule.
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Click to download full resolution via product page

Figure 1: Synthetic pathway and primary degradation routes affecting solid-state purity.[1][2]

Part 3: Experimental Protocol for High-Purity
Isolation
To ensure a reproducible melting point and stability, the following protocol minimizes exposure

to moisture and heat.

Synthesis & Isolation (HCl Salt)
Reagent Setup: Dissolve 5-(hydroxymethyl)-2,4-dimethylthiazole (1.0 eq) in anhydrous

Dichloromethane (DCM) or Chloroform (
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).

Chlorination: Cool to 0°C. Add Thionyl Chloride (

, 1.2 eq) dropwise. Caution: Gas evolution (

,

).[1][2]

Reaction: Allow to warm to Room Temperature (RT) and stir for 2–3 hours. Monitor by TLC

(ensure complete consumption of alcohol).

Work-up (Critical for MP):

Do not perform an aqueous work-up (risk of hydrolysis).[1][2]

Concentrate the reaction mixture in vacuo to ~20% volume.

Add anhydrous Diethyl Ether (

) or Methyl tert-butyl ether (MTBE) to precipitate the hydrochloride salt.[1][2]

Filtration: Filter the white/off-white solid under an inert atmosphere (Nitrogen/Argon).[1]

Drying: Dry under high vacuum (<1 mmHg) at RT for 4 hours to remove trace

and solvent.

Analytical Validation
1H-NMR (DMSO-d6):

Target (Chloride): The methylene protons (

) typically appear as a singlet around δ 5.0–5.2 ppm.[1][2]

Impurity (Alcohol): The methylene protons (

) appear upfield around δ 4.5–4.6 ppm.[1][2]
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Shift Diagnostic: A shift of ~0.5 ppm downfield confirms the conversion of OH to Cl.

Part 4: Stability & Handling (Safety)[1][2][4]
5-(Chloromethyl)-2,4-dimethylthiazole is a potent vesicant (blistering agent) and sensitizer

due to its alkylating capability.[1][2]

Storage Workflow
Strict adherence to the "Cold-Dry-Dark" rule is required to maintain the melting point integrity.

[1][2]

Storage Conditions

Isolated HCl Salt

Temperature:
-20°C

Atmosphere:
Argon/Nitrogen

Container:
Amber Vial + Desiccant

Re-Analysis Required
If stored > 3 months

Time

Synthetic Application

Pass (MP >140°C)
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Figure 2: Storage and re-validation workflow for long-term stability.

Safety Precautions
PPE: Double nitrile gloves, lab coat, and chemical safety goggles.[1]
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Inactivation: Spills should be treated with a dilute solution of ammonia or sodium hydroxide

(to hydrolyze the chloride to the less toxic alcohol) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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